molecular formula C11H12BF4FeO4- B576555 Carbon monoxide;iron;1-methoxy-4-methylcyclohexa-1,3-diene;tetrafluoroborate CAS No. 12307-40-3

Carbon monoxide;iron;1-methoxy-4-methylcyclohexa-1,3-diene;tetrafluoroborate

Cat. No. B576555
CAS RN: 12307-40-3
M. Wt: 350.862
InChI Key: CSRSPNPGDWIIJC-UHFFFAOYSA-N
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Description

Carbon monoxide;iron;1-methoxy-4-methylcyclohexa-1,3-diene;tetrafluoroborate is a useful research compound. Its molecular formula is C11H12BF4FeO4- and its molecular weight is 350.862. The purity is usually 95%.
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properties

CAS RN

12307-40-3

Product Name

Carbon monoxide;iron;1-methoxy-4-methylcyclohexa-1,3-diene;tetrafluoroborate

Molecular Formula

C11H12BF4FeO4-

Molecular Weight

350.862

IUPAC Name

carbon monoxide;iron;1-methoxy-4-methylcyclohexa-1,3-diene;tetrafluoroborate

InChI

InChI=1S/C8H12O.3CO.BF4.Fe/c1-7-3-5-8(9-2)6-4-7;3*1-2;2-1(3,4)5;/h3,5H,4,6H2,1-2H3;;;;;/q;;;;-1;

InChI Key

CSRSPNPGDWIIJC-UHFFFAOYSA-N

SMILES

[B-](F)(F)(F)F.CC1=CC=C(CC1)OC.[C-]#[O+].[C-]#[O+].[C-]#[O+].[Fe]

Origin of Product

United States

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